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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B15577819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on avoiding contamination and troubleshooting

common issues during experiments with ONO-3805, a non-steroidal 5α-reductase inhibitor.

ONO-3805 is utilized in research to inhibit the conversion of testosterone to the more potent

androgen, dihydrotestosterone (DHT), with applications in studies related to benign prostatic

hyperplasia and other androgen-dependent conditions.[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of ONO-3805?

A1: ONO-3805 is a non-steroidal inhibitor of 5α-reductase.[1][2][3] This enzyme is responsible

for the conversion of testosterone to dihydrotestosterone (DHT). By inhibiting 5α-reductase,

ONO-3805 effectively blocks this conversion, reducing the levels of DHT.

Q2: What are the recommended storage conditions for ONO-3805?

A2: For long-term storage, ONO-3805 powder should be kept at -20°C for up to three years.[4]

Once dissolved in a solvent, the solution should be stored at -80°C for up to one year.[4] The

compound is stable for several weeks at ambient temperature, making it suitable for standard

shipping conditions.[5]

Q3: In which solvents is ONO-3805 soluble?
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A3: ONO-3805 is soluble in DMSO.[5] For in vivo studies, a common formulation involves

dissolving the compound in DMSO, followed by dilution with agents like PEG300, Tween 80,

and saline or PBS.[4]

Q4: Can ONO-3805 be used in cell-based experiments?

A4: Yes, ONO-3805 can be used for in vitro and cell-based experiments.[4] However, it is

crucial to perform a solvent-negative control experiment to ensure that the solvent (e.g.,

DMSO) does not have non-specific effects on the cells, especially at higher concentrations.[4]

For sensitive cell lines like nude mice-derived cells, the DMSO concentration should be kept

below 2%.[4]
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Issue Potential Cause Recommended Solution

Inconsistent or unexpected

experimental results

Contamination of ONO-3805

stock solution: Microbial or

chemical contamination can

alter the compound's activity.

1. Prepare fresh stock

solutions of ONO-3805 using

sterile techniques. 2. Filter-

sterilize the stock solution

through a 0.22 µm filter. 3.

Aliquot the stock solution to

minimize freeze-thaw cycles.

Degradation of ONO-3805:

Improper storage or handling

can lead to degradation of the

compound.

1. Ensure ONO-3805 is stored

at the recommended

temperatures (-20°C for

powder, -80°C for solutions).[4]

2. Protect the compound from

light.[5] 3. Avoid repeated

freeze-thaw cycles.

Cell culture contamination:

Bacterial, fungal, or

mycoplasma contamination

can significantly impact cellular

responses.

1. Regularly test cell cultures

for mycoplasma. 2. Practice

strict aseptic techniques. 3.

Visually inspect cultures for

signs of contamination (e.g.,

turbidity, pH changes).

Low or no inhibitory activity

observed

Incorrect concentration of

ONO-3805: Calculation errors

or improper dilution can lead to

a sub-optimal concentration.

1. Double-check all

calculations for preparing

working solutions. 2. Use a

concentration range to

determine the optimal

inhibitory concentration for

your specific experimental

setup.

Inactive enzyme: The 5α-

reductase enzyme may be

inactive due to improper

storage or handling of cell

lysates or purified enzyme.

1. Prepare fresh cell lysates or

use a new batch of purified

enzyme. 2. Ensure proper

storage conditions for the

enzyme.
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Sub-optimal assay conditions:

pH, temperature, or cofactor

concentrations may not be

optimal for enzyme activity.

1. Optimize the assay buffer

and conditions for 5α-

reductase activity.

High background signal in

assays

Non-specific binding: ONO-

3805 or other assay

components may bind non-

specifically to the plate or other

proteins.

1. Include appropriate controls,

such as wells with no enzyme

or no substrate. 2. Consider

using blocking agents in your

assay buffer.

Solvent effects: The solvent

used to dissolve ONO-3805

(e.g., DMSO) may interfere

with the assay.

1. Keep the final solvent

concentration low and

consistent across all wells. 2.

Run a solvent-only control.[4]

Cell toxicity observed

High concentration of ONO-

3805 or solvent: The

compound or the solvent may

be toxic to the cells at the

concentrations used.

1. Perform a dose-response

curve to determine the optimal

non-toxic concentration of

ONO-3805. 2. Ensure the final

concentration of the solvent

(e.g., DMSO) is below the toxic

threshold for your cell line.[4]

Experimental Protocols
In Vitro 5α-Reductase Inhibition Assay
This protocol describes a general method for determining the inhibitory activity of ONO-3805
on 5α-reductase in a cell-free system.

Materials:

Purified 5α-reductase or microsomal fractions from a relevant cell line (e.g., LNCaP)

Testosterone (substrate)

NADPH (cofactor)
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ONO-3805

Assay Buffer (e.g., phosphate buffer, pH 6.5)

Stopping solution (e.g., ethyl acetate)

96-well microplate

Incubator

LC-MS/MS or ELISA kit for DHT quantification

Methodology:

Prepare Reagents:

Prepare a stock solution of ONO-3805 in DMSO.

Prepare working solutions of ONO-3805 by serial dilution in the assay buffer.

Prepare solutions of testosterone and NADPH in the assay buffer.

Assay Procedure:

Add the purified enzyme or microsomal fraction to the wells of a 96-well plate.

Add the ONO-3805 working solutions or vehicle control (assay buffer with the same

concentration of DMSO) to the wells.

Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

Initiate the reaction by adding testosterone and NADPH to each well.

Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

Stop the reaction by adding the stopping solution.

Quantification and Data Analysis:
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Extract the DHT from the reaction mixture.

Quantify the amount of DHT produced using LC-MS/MS or an ELISA kit.

Calculate the percentage of inhibition for each concentration of ONO-3805 compared to

the vehicle control.

Determine the IC50 value by plotting the percentage of inhibition against the logarithm of

the inhibitor concentration.

Cell-Based 5α-Reductase Inhibition Assay
This protocol outlines a method to assess the inhibitory effect of ONO-3805 on 5α-reductase

activity in a cellular context.

Materials:

Androgen-responsive cell line (e.g., LNCaP)

Cell culture medium

Fetal Bovine Serum (FBS)

Testosterone

ONO-3805

Lysis buffer

96-well cell culture plate

Incubator

LC-MS/MS or ELISA kit for DHT quantification

Methodology:

Cell Culture and Seeding:
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Culture the cells in the appropriate medium supplemented with FBS.

Seed the cells in a 96-well plate at a suitable density and allow them to adhere overnight.

Treatment:

Prepare working solutions of ONO-3805 and testosterone in the cell culture medium.

Remove the old medium from the cells and replace it with the medium containing different

concentrations of ONO-3805 or a vehicle control.

Pre-incubate the cells with ONO-3805 for a specific duration (e.g., 1-2 hours).

Add testosterone to the wells to initiate the conversion to DHT.

Incubate the plate for a defined period (e.g., 24-48 hours).

Sample Collection and Analysis:

Collect the cell culture supernatant or lyse the cells to measure intracellular DHT levels.

Quantify the amount of DHT using LC-MS/MS or an ELISA kit.

Data Analysis:

Normalize the DHT levels to the cell number or total protein concentration.

Calculate the percentage of inhibition for each ONO-3805 concentration relative to the

vehicle control.

Determine the IC50 value.

Data Presentation
Table 1: Potency of 5α-Reductase Inhibitors
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Compound Target IC50 (µM) Assay System Reference

Finasteride 5α-Reductase 0.036
Rat Liver

Enzyme Assay
[6]

Dutasteride 5α-Reductase 0.0048
Rat Liver

Enzyme Assay
[6]

(+)-Eperua-8,13-

dien-15-oic acid
5α-Reductase 14.19 ± 2.87

LNCaP cell-

based assay
[7][8]

(+)-Eperua-7,13-

dien-15-oic acid
5α-Reductase 14.65 ± 0.31

LNCaP cell-

based assay
[7][8]

Note: Specific IC50 data for ONO-3805 is not readily available in the public domain. The data

presented is for other known 5α-reductase inhibitors to provide a comparative context.

Visualizations
Signaling Pathway of Steroidogenesis

Cholesterol Pregnenolone Progesterone Testosterone DHT 5a-Reductase
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Click to download full resolution via product page

Caption: Simplified steroidogenesis pathway showing the action of ONO-3805.

Experimental Workflow for In Vitro Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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